Cas no 1806344-98-8 (Ethyl 5-amino-2-propionylbenzoate)

• Product Name: Ethyl 5-amino-2-propionylbenzoate
• CAS No: 1806344-98-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4959136
• Update Time: 2025-05-20

Ethyl 5-amino-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-propionylbenzoate

• Inchi： 1S/C12H15NO3/c1-3-11(14)9-6-5-8(13)7-10(9)12(15)16-4-2/h5-7H,3-4,13H2,1-2H3
• InChI Key： JWLYSFHNTSCVSO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1C(CC)=O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 5-amino-2-propionylbenzoate

Ethyl 5-amino-2-propionylbenzoate (CAS No. 1806344-98-8): A Comprehensive Overview in Modern Chemical Biology

Ethyl 5-amino-2-propionylbenzoate (CAS No. 1806344-98-8) is a significant compound in the realm of chemical biology, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The molecular structure of Ethyl 5-amino-2-propionylbenzoate consists of a benzoate core substituted with an amino group at the 5-position and an acetoacetamide moiety at the 2-position, which contributes to its distinct reactivity and biological activity.

The synthesis and characterization of Ethyl 5-amino-2-propionylbenzoate have been extensively studied in recent years. Advanced synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating its use in various biochemical assays. The benzoate moiety is known for its ability to interact with biological targets, making it a valuable scaffold for drug design. Additionally, the presence of the amino group and the acetoacetamide side chain enhances the compound's versatility, allowing for further functionalization and derivatization.

Recent studies have highlighted the pharmacological potential of derivatives of Ethyl 5-amino-2-propionylbenzoate. Researchers have explored its role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action. For instance, modifications to the benzoate core have led to compounds with improved binding affinity to specific protein targets, demonstrating promise in treating neurological disorders and inflammatory conditions. The acetoacetamide group has also been investigated for its ability to enhance metabolic stability, a crucial factor in drug development.

The chemical properties of Ethyl 5-amino-2-propionylbenzoate make it an attractive candidate for further exploration in medicinal chemistry. Its solubility profile, thermal stability, and reactivity under various conditions have been thoroughly analyzed. These properties are essential for formulating effective drug candidates that can withstand industrial processes and biological environments. Moreover, computational studies have been employed to predict the interactions between Ethyl 5-amino-2-propionylbenzoate and biological targets, providing insights into its potential therapeutic applications.

In clinical research, Ethyl 5-amino-2-propionylbenzoate has been examined as a precursor for more complex molecules with enhanced pharmacological properties. Its structural features allow for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has led to the discovery of novel agents with potential applications in oncology, immunology, and metabolic diseases. The compound's ability to serve as a versatile building block underscores its importance in drug discovery efforts.

The safety and efficacy of derivatives of Ethyl 5-amino-2-propionylbenzoate have been evaluated through preclinical studies. These investigations have focused on assessing toxicity profiles, pharmacokinetic behavior, and potential side effects. The results have shown that certain derivatives exhibit favorable pharmacological profiles, making them suitable for further clinical development. However, additional research is needed to fully understand the long-term effects and optimal dosing regimens.

The future directions for research on Ethyl 5-amino-2-propionylbenzoate include exploring its role in precision medicine and personalized therapy. Advances in genomics and proteomics have provided new tools for identifying patient-specific biomarkers that could guide the use of this compound or its derivatives. Additionally, innovative delivery systems are being developed to enhance the bioavailability and targeted action of these compounds.

In conclusion, Ethyl 5-amino-2-propionylbenzoate (CAS No. 1806344-98-8) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.